2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H14FNO2/c1-19-14-4-2-3-13(10-14)17-15(18)9-11-5-7-12(16)8-6-11/h2-8,10H,9H2,1H3,(H,17,18)
• InChI Key: PYGOSYLPESIAKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of a fluorophenyl group and a methoxyphenyl group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide typically involves the reaction of 4-fluoroaniline with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with acetic anhydride to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of 2-(4-hydroxyphenyl)-N-(3-methoxyphenyl)acetamide.

Reduction: Formation of 2-(4-aminophenyl)-N-(3-methoxyphenyl)acetamide.

Substitution: Formation of 2-(4-substituted phenyl)-N-(3-methoxyphenyl)acetamide.

Scientific Research Applications

2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The fluorophenyl and methoxyphenyl groups contribute to its binding affinity and selectivity towards these targets. The compound may modulate biological pathways by inhibiting or activating enzymes, receptors, or other proteins involved in disease processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenyl)-N-(3-methoxyphenyl)acetamide
• 2-(4-bromophenyl)-N-(3-methoxyphenyl)acetamide
• 2-(4-methylphenyl)-N-(3-methoxyphenyl)acetamide

Uniqueness

2-(4-fluorophenyl)-N-(3-methoxyphenyl)acetamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical and biological properties. Fluorine atoms can enhance the metabolic stability, lipophilicity, and binding affinity of the compound, making it a valuable candidate for drug development and other applications.